9,10-Dioxo Ketotifen

Description

9,10-Dioxo Ketotifen, also known as 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-9,10-dione, is a chemical compound with a molecular weight of 323.41 g/mol. It is recognized as a derivative of ketotifen and serves as a reference standard for ketotifen in analytical and quality control processes within the pharmaceutical industry due to its unique structure and chemical properties. 9,10-Dioxo Ketotifen is used as an impurity standard .

As a derivative of ketotifen, 9,10-Dioxo Ketotifen shares similar biological activities, primarily functioning as a mast cell stabilizer and histamine antagonist. Ketotifen, the parent compound, is an antihistamine and mast cell stabilizer used to treat conditions like asthma and allergic conjunctivitis . Ketotifen functions as a non-competitive antagonist of histamine H1 receptors and stabilizes mast cells, which inhibits the release of inflammatory mediators such as histamine and leukotrienes, crucial in allergic responses. Research indicates ketotifen can suppress inflammatory processes and inhibit platelet-activating factor (PAF)-mediated activities, airway hyperreactivity, and eosinophil accumulation in the airways. Ketotifen is also used to treat IgE-mediated allergic reactions such as asthma, dermatitis, and urticaria, with studies suggesting its effects can be significantly stronger than other mast cell stabilizers like cromolyn sodium.

Two similar compounds to 9,10-Dioxo Ketotifen are ketotifen and Fenofibrate Impurity G. Ketotifen is used as an antihistamine and mast cell stabilizer. Fenofibrate Impurity G is another impurity standard used in pharmaceutical research.

• CAS No.: 43076-16-0
• Product Name: 9,10-Dioxo Ketotifen
• Molecular Formula: C19H17NO2S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaene-8,9-dione
• Standard InChI: InChI=1S/C19H17NO2S/c1-20-9-6-12(7-10-20)16-13-4-2-3-5-14(13)17(21)18(22)19-15(16)8-11-23-19/h2-5,8,11H,6-7,9-10H2,1H3
• Standard InChIKey: SEWPKRUDHMXTMH-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=C(C(=O)C(=O)C4=CC=CC=C42)SC=C3)CC1
• Canonical SMILES: CN1CCC(=C2C3=C(C(=O)C(=O)C4=CC=CC=C42)SC=C3)CC1
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 9,10-Dioxo Ketotifen; 4-(1-Methyl-4-piperidinylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophene-9,10-dione
• PubChem Compound: 323313
• Last Modified: Apr 15 2024